2-(chloromethoxy)ethyl Acetate
Cat. No. B1609803
Key on ui cas rn:
40510-88-1
M. Wt: 152.57 g/mol
InChI Key: PAHCSXMDRKCMGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08088754B2
Procedure details
A 5 L three-neck flask was fitted with mechanical stirrer, thermometer, 500 mL additional funnel and argon purged. 1,3-Dioxalane (140 mL, 2.00 mol) in anhydrous Et2O (800 mL) and 1.0 M ZnCl2/Et2O (7.5 mL, 0.007 mol) were added. A solution of acetyl chloride (157 mL, 2.20 mol) in Et2O (200 mL) was added dropwise through an additional funnel over 20 min. A cold water bath was used to maintain temperature between 19-27° C. throughout. Continue stirring without external cooling for 4 h, reaction self heating at 20-25° C. for about 1 h. A clear, colorless solution retained under argon overnight. Stood for 3 days and formed an orange solution. Strip Et2O on rotavap (water aspirator) until no more distilled at 35° C. bath. A quantitative yield of product 318 g (theoretical yield 306 g) was obtained.
Name
ZnCl2 Et2O
Quantity
7.5 mL
Type
catalyst
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]1[O:5][CH2:4][O:3][CH2:2]1.[C:6]([Cl:9])(=[O:8])C.[CH3:10]COCC>[Cl-].[Cl-].[Zn+2].CCOCC>[C:4]([O:5][CH2:1][CH2:2][O:8][CH2:6][Cl:9])(=[O:3])[CH3:10] |f:3.4.5.6|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
140 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1COCO1
|
|
Name
|
|
|
Quantity
|
800 mL
|
|
Type
|
reactant
|
|
Smiles
|
CCOCC
|
|
Name
|
ZnCl2 Et2O
|
|
Quantity
|
7.5 mL
|
|
Type
|
catalyst
|
|
Smiles
|
[Cl-].[Cl-].[Zn+2].CCOCC
|
Step Two
|
Name
|
|
|
Quantity
|
157 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)Cl
|
|
Name
|
|
|
Quantity
|
200 mL
|
|
Type
|
reactant
|
|
Smiles
|
CCOCC
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
23 (± 4) °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
Continue stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
A 5 L three-neck flask was fitted with mechanical stirrer
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
thermometer, 500 mL additional funnel and argon purged
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
A cold water bath was used
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
without external cooling for 4 h
|
|
Duration
|
4 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
reaction self
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heating at 20-25° C. for about 1 h
|
|
Duration
|
1 h
|
WAIT
|
Type
|
WAIT
|
|
Details
|
Stood for 3 days
|
|
Duration
|
3 d
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
formed an orange solution
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
Strip Et2O on rotavap (water aspirator) until no more distilled at 35° C. bath
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)OCCOCCl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 318 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
